A new naphthalene-2(3H)-one, yuzhenone (1), was isolated from the seed shells of Michelia champaca L. (Magnoliaceae). The structure of the new naphthalene-2(3H)-one derivative was elucidated by chemical and physical evidence.

Phytochemical profiling of the CH2Cl2 extract of the culture broth of a thermotolerant polyester-degrading actinomycete Actinomadura miaoliensis by a combination of column chromatography and preparative TLC afforded one new imide, called miaolimide (1). The structures were established by extensive spectroscopic analyses including 1D and 2D NMR (COSY, HSQC, and HMBC), and HR-ESI-MS, and by comparison with published data.

A new pantheric acid G (1), together with two known heterospirocyclic β-lactam derivatives (2 and 3), were isolated from a culture broth of the marine-derived fungus Aspergillus sp. SCAU150. Their structures were determined by detailed analysis of spectroscopic data. The antifungal activity of the isolated compounds above was evaluated and none of them showed inhibitory activity.

Chemical investigation of the stems and leaves of Passiflora edulis Sims led to the isolation of a pair of phenylethanoid glycosides (1, 2), two benzyl alcohol glycosides (3, 4), and two cyanogenic glycosides (5, 6). Compounds 1 and 2 were an inseparable mixture in a 1:2 ratio. The structures were identified by spectroscopic analysis and comparison with literature data. Compound 1 was a new phenylethanoid alloside, and compound 2 was found in this plant for the first time.

Alkyl cinnamates 1–8 were isolated for the first time from pollen of Pinus sylvestris L. Their structures were determined using UV, IR, and NMR spectroscopy and mass spectrometry. The known compounds 1,16-dioxohexadecan-7-yl 7-O-cis-p-coumarate (1), 1-hydroxy-16-oxohexadecan-7-yl 7-O-trans-p-coumarate (2), and 1,16-dihydroxyhexadecan-7-yl 7-O-trans-p-coumarate (3), and five new alkyl cinnamates 1,16-dioxohexadecan-7-yl 7-O-trans-caffeate (pinuspollenine I, 4), 1,16-dioxohexadecan-7-yl 7-O-trans-m-coumarate (pinuspollenine II, 5), 1-hydroxy-16-oxohexadecan-7-yl 7-O-trans-m-coumarate (pinuspollenine III, 6), 1,16-dioxohexadecan-7-yl 7-O-trans-p-methoxycinnamate (pinuspollenine IV, 7), and 1-hydroxy-16-oxohexadecan-7-yl 7-O-trans-p-methoxycinnamate (pinuspollenine V, 8) were detected. A study of the biological activity showed that 1–3 inhibited protein tyrosine phosphatase 1B activity.

A new kavalactone dimer, named kavalactone B (1), and three known compounds, 11-methoxy-5,6-dihydroyangonin (2), methysticin (3), dihydromethysticin (4), were isolated from the leaves of Piper methysticum (kava). Their structures were determined by spectroscopic methods, mainly 1D, 2D NMR, and mass spectrometric data. Primary bioassays showed that compound 2 had very strong cytotoxicity against A549 and NCI-H460 cells with IC50 values of 10.6 and 10.7 μg/mL, respectively, whereas compounds 1, 3, and 4 had very weak cytotoxicity against A549 and NCI-H460 cells.

A new cinnarandanoid (1) was isolated from the roots of Cinnamomum randaiense (Lauraceae). The structure of the new dimeric benzenoid was elucidated by chemical and physical evidence.

One new anhydride, alpinofficinol (1) was isolated from the rhizomes of Alpinia officinarum Hance (Zingiberaceae). The structure was determined by means of HR-ESI-MS and extensive 1D and 2D NMR spectroscopic studies.

A chemical examination of the cultured octocoral Paralemnalia thyrsoides led to the isolation of a new pentitol analog, ethyl (2S,4S)-1,4-anhydro-3-deoxypentitol-2-carboxylate (1). The structure of 1 was established by spectroscopic analysis.

The new natural saponin 3β,16α-dihydroxy-23-oxo-oleanan-28,13β-olide (1) was isolated from the aerial part of Saponaria officinalis. Its structure was established by analyzing 1D and 2D NMR spectroscopic and high-resolution mass-spectrometric data. The antimicrobial activity of the new saponin against the microorganisms Pseudomonas aeruginosa, Escherichia coli, Staphylococcus aureus, Bacillus subtilis, and Candida albicans was studied.